molecular formula C17H18O3 B8300087 4-Benzyloxyphenylbutyric acid

4-Benzyloxyphenylbutyric acid

Cat. No.: B8300087
M. Wt: 270.32 g/mol
InChI Key: MNSDWKQEXPQMMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Benzyloxyphenylbutyric acid is a phenylbutyric acid derivative characterized by a benzyloxy (-OCH₂C₆H₅) substituent on the phenyl ring. These derivatives are primarily used in research settings, including organic synthesis, pharmaceutical intermediates, and biochemical studies. The benzyloxy group may influence solubility, bioavailability, and metabolic stability compared to other substituents .

Properties

Molecular Formula

C17H18O3

Molecular Weight

270.32 g/mol

IUPAC Name

2-(4-phenylmethoxyphenyl)butanoic acid

InChI

InChI=1S/C17H18O3/c1-2-16(17(18)19)14-8-10-15(11-9-14)20-12-13-6-4-3-5-7-13/h3-11,16H,2,12H2,1H3,(H,18,19)

InChI Key

MNSDWKQEXPQMMM-UHFFFAOYSA-N

Canonical SMILES

CCC(C1=CC=C(C=C1)OCC2=CC=CC=C2)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

The following comparison focuses on structurally related phenylbutyric acid derivatives, highlighting their molecular features, applications, and safety profiles based on available evidence.

Structural and Functional Differences
Compound CAS No. Molecular Formula Key Substituent Purity Primary Use
4-Phenylbutyric acid 1821-12-1 C₁₀H₁₂O₂ Phenyl (-C₆H₅) N/A Laboratory chemical, drug synthesis
4-(4-Fluorophenyl)butyric acid N/A C₁₀H₁₁FO₂ 4-Fluorophenyl (-C₆H₄F) 97% Biochemical research
4-(4-Fluorobenzoyl)butyric acid N/A C₁₁H₁₁FO₃ 4-Fluorobenzoyl (-COC₆H₄F) N/A Organic synthesis
4-Oxo-4-phenylbutyric acid 2051-95-8 C₁₀H₁₀O₃ Ketone (-CO-) N/A Pharmaceutical intermediate

Key Observations :

  • Substituent Effects : Fluorine atoms (electron-withdrawing) enhance metabolic stability and binding affinity in drug candidates compared to unsubstituted phenyl groups. The ketone group in 4-oxo-4-phenylbutyric acid increases acidity (pKa ~3.5) and reactivity in nucleophilic reactions.

Q & A

Q. What are the key identifiers and synonyms for 4-Benzyloxyphenylbutyric acid, and how can they assist in literature searches?

The compound is systematically named 4-Benzyloxyphenylbutyric acid (CAS RN: 1821-12-1) and has synonyms such as Benzenebutyric acid, 4-Phenylbutanoic acid, and gamma-Phenylbutyric acid . These aliases are critical for cross-referencing databases like PubChem or NIST to retrieve spectral data, toxicity profiles, or synthetic protocols. Researchers should use Boolean operators (e.g., "OR") to capture all variants in literature searches.

Q. What safety protocols are essential for handling 4-Benzyloxyphenylbutyric acid in laboratory settings?

Avoid inhalation, skin contact, or exposure to aerosols. Use PPE (gloves, lab coats, goggles) and work in a fume hood. In case of skin contact, wash immediately with soap and water; for eye exposure, rinse with water for ≥15 minutes. Store in a tightly sealed container in a well-ventilated area, away from incompatible materials like strong acids/oxidizers .

Q. How should researchers validate the purity of 4-Benzyloxyphenylbutyric acid before experimental use?

Combine analytical techniques:

  • HPLC : Assess purity (>97% as per supplier standards) .
  • NMR : Confirm structural integrity by verifying peaks corresponding to the benzyloxy and butyric acid moieties .
  • Melting Point : Cross-check with literature values (e.g., NIST data) to detect impurities .

Advanced Research Questions

Q. How can researchers design experiments to study the stability of 4-Benzyloxyphenylbutyric acid under varying pH conditions?

  • Experimental Setup : Prepare buffered solutions (pH 2–12) and incubate the compound at 25°C and 37°C.
  • Analysis : Use LC-MS to monitor degradation products over time.
  • Key Considerations : The compound is stable under neutral conditions but may hydrolyze in strongly acidic/alkaline environments, releasing benzyl alcohol or phenylbutyrate derivatives .

Q. What strategies resolve contradictions in reported biological activity data for 4-Benzyloxyphenylbutyric acid derivatives?

  • Data Triangulation : Compare results from orthogonal assays (e.g., enzyme inhibition vs. cell viability).
  • Structural Confirmation : Verify derivative integrity (e.g., sodium 4-phenylbutyrate) via FT-IR or X-ray crystallography .
  • Dose-Response Analysis : Ensure studies use standardized concentrations (e.g., µM to mM ranges) and control for solvent effects (e.g., DMSO toxicity) .

Q. How can researchers mitigate risks when scaling up synthesis of 4-Benzyloxyphenylbutyric acid?

  • Process Optimization : Conduct small-scale reaction calorimetry to identify exothermic peaks and adjust cooling rates.
  • Hazard Analysis : Avoid incompatible reagents (e.g., strong oxidizers) and monitor for hazardous decomposition products like CO or HBr under high temperatures .
  • Quality Control : Implement in-line PAT (Process Analytical Technology) tools (e.g., Raman spectroscopy) for real-time purity assessment .

Q. What methodologies are recommended for studying the compound’s role in metabolic pathways?

  • Isotopic Labeling : Use ¹³C-labeled 4-Benzyloxyphenylbutyric acid to trace incorporation into fatty acid oxidation cycles via GC-MS.
  • Knockout Models : Employ CRISPR-edited cell lines to assess dependency on specific enzymes (e.g., acyl-CoA synthetases).
  • Transcriptomics : Pair with RNA-seq to identify downstream gene regulation effects .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.